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Introduction

The FAN7602 is a green current mode Pulse Width Modulation (PWM) controller designed for
off-line adapter applications, LCD monitor power supplies, and other auxiliary power supplies.
[1][2][3] Proper Printed Circuit Board (PCB) layout is critical for the stable and efficient
operation of the power supply, minimizing electromagnetic interference (EMI) and ensuring the
reliability of the controller and associated components. This document provides detailed
guidelines and protocols for the PCB layout of circuits employing the FAN7602.

These application notes are intended for researchers, scientists, and professionals involved in
the development of electronic devices that require efficient and reliable power conversion
stages.

Core Layout Principles

A successful PCB layout for a switching power supply is determined by the careful
management of high-frequency, high-current loops and the separation of sensitive analog
signals from noisy power traces. The primary objectives are to minimize noise, reduce EMI,
and ensure stable power delivery.
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Key principles for the FAN7602 layout include:

Minimizing Loop Areas: High-frequency switching currents create loops that act as antennas,
radiating EMI. Keeping these loop areas as small as possible is paramount.

» Short and Wide Traces: High-current paths should be routed with short, wide traces to
minimize resistance, voltage drop, and inductance.

o Component Placement: Strategic placement of components can significantly reduce the
length of critical traces and improve thermal management.

e Grounding Strategy: A well-designed ground system is crucial for noise reduction. This
involves separating power and signal grounds and connecting them at a single point.[1]

o Thermal Management: Proper placement and copper pouring can help in dissipating heat
generated by the power components.

Quantitative PCB Layout Guidelines

The following table summarizes the key quantitative recommendations for the PCB layout.
These values are derived from general SMPS design guidelines and should be adapted based
on the specific application's power levels and thermal constraints.
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Parameter

Recommendation

Rationale

High-Current Traces

Gate Drive Trace (OUT pin)

Width: > 20 mils (0.5 mm)

Minimize inductance for fast
switching of the external
MOSFET.[4][5]

Power Ground & Vcc Traces

Width: > 40 mils (1.0 mm)

Handle the operating and
MOSFET driving currents with

minimal voltage drop.

Signal Traces

CS/FB and Latch/Plimit

Width: 10-15 mils (0.25-0.38

mm)

These are low-current signal

paths.

Component Placement

Vcc Bypass Capacitor

< 0.2 inches (5 mm) from
Vcc/GND pins

Provide a low-inductance path

for high-frequency currents.

Decoupling Capacitors

< 0.1 inches (2.54 mm) from IC

pins

Ensure stable voltage supply

to the IC by filtering noise.[1]

Clearance

High-Voltage to Low-Voltage

> 2.5 mm (as per safety

standards)

Prevent arcing and ensure

user safety.

Experimental Protocols: Performance Validation

This section outlines a protocol to validate the performance of the FAN7602-based power

supply, reflecting data presented in the component's datasheet.

Objective: To verify the input power consumption under no-load and light-load conditions.

Materials:

e Assembled PCB with FAN7602 controller.

e AC Power Source (variable).
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e Power Meter.

e Electronic Load.

Procedure:

Connect the AC power source to the input of the FAN7602-based power supply.
o Connect the power meter to measure the input power.
» Connect the electronic load to the output of the power supply.

o No-Load Test: a. Set the input AC voltage to the specified levels (e.g., 85VAC, 110VAC,
220VAC, 265VAC). b. Ensure the electronic load is turned off (OA). c. For each voltage level,
record the input power reading from the power meter.

o Light-Load Test: a. Set the electronic load to draw 0.5W from the power supply. b. Set the
input AC voltage to the specified levels. c. For each voltage level, record the input power
reading.

Expected Results:

Input Voltage Input Power at No Load Input Power at 0.5W Load
85VAC 105.4 mW 739.4 mW
110VAC 119.8 mW 761.4 mW
220VAC 184.7 mW 825.4 mW
265VAC 205.5 mW 872.2 mW

Data sourced from the
FAN7602 datasheet.[4][6]

Visualizations
Critical Current Loops in a Flyback Converter
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The following diagram illustrates the critical high-frequency current loops in a typical flyback
converter application using the FAN7602. Minimizing the area of these loops is crucial for

reducing EMI.
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Caption: High-frequency current path in the primary side.

Recommended Grounding Scheme

Proper grounding is essential for noise immunity. The diagram below illustrates the separation
of power ground and signal ground, with a single point of connection.
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Caption: Separate power and signal grounds with a star connection.

PCB Layout Workflow

This diagram outlines the recommended workflow for designing a PCB layout for a power
supply using the FAN7602.
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Caption: Recommended workflow for FAN7602 PCB layout design.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

